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Compound of Interest

Compound Name: SM-21 maleate

Cat. No.: B15618769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

SM-21 maleate. Given that a specific Safety Data Sheet (SDS) for SM-21 maleate is not

readily available, a precautionary approach is paramount. The following procedures are based

on best practices for handling potent, solid research chemicals with unknown toxicological

profiles.

Chemical and Physical Properties
A summary of the known quantitative data for SM-21 maleate is presented below. This

information is crucial for accurate experimental planning and safety assessments.
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Property Value Source

IUPAC Name

(±)-Tropanyl 2-(4-

chlorophenoxy)butanoate

maleate

Tocris Bioscience

Synonyms (±)-SM 21 R&D Systems[1]

Molecular Formula C₁₈H₂₄ClNO₃・C₄H₄O₄ R&D Systems[1]

Molecular Weight 453.92 g/mol R&D Systems[1]

Purity ≥98% (HPLC) Tocris Bioscience

Solubility Soluble to 25 mM in water R&D Systems[1]

Storage Store at room temperature. R&D Systems[1]

Personal Protective Equipment (PPE)
Due to the unknown specific hazards of SM-21 maleate, a comprehensive PPE plan is

mandatory to minimize exposure. All personnel handling this compound must be trained in the

proper use of the following equipment.
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Protection Type Requirement Rationale & Specifications

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when handling the

solid compound outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.

Hand

Chemical-resistant gloves

(e.g., nitrile). Double gloving is

recommended.

To prevent skin contact.

Change gloves immediately if

contaminated.

Eye/Face
Safety goggles and/or face

shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

is recommended if there is a

potential for splashing.

Body Laboratory coat.
To protect skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for safely handling SM-21 maleate from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.[2]

Restrict access to authorized personnel only.

2. Preparation and Handling:
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All handling of solid SM-21 maleate, including weighing and solution preparation, must be

conducted in a certified chemical fume hood to control potential dust and aerosols.

Ensure an eyewash station and safety shower are readily accessible.[2]

Before handling, ensure all required PPE is correctly donned.

Use dedicated spatulas and weighing boats for handling the solid.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. Spill Management:

In case of a spill, evacuate the immediate area.

Wear all required PPE, including respiratory protection, before attempting to clean the spill.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Prevent spilled material from entering drains or waterways.

4. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.
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If Swallowed: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.[2]

5. Disposal Plan:

All waste materials contaminated with SM-21 maleate, including empty containers, used

PPE, and spill cleanup materials, must be disposed of as hazardous waste.

Place all contaminated materials in a sealed and properly labeled hazardous waste

container.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Visual Workflow for Handling SM-21 Maleate
The following diagram illustrates the logical workflow for the safe handling of SM-21 maleate,

from initial preparation to final disposal and emergency response.
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Workflow for Safe Handling of SM-21 Maleate
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Caption: Logical workflow for handling SM-21 maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15618769?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/sm-21-maleate_0751
https://file.medchemexpress.com/batch_PDF/HY-P9992/Pelgifatamab-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15618769#personal-protective-equipment-for-handling-sm-21-maleate
https://www.benchchem.com/product/b15618769#personal-protective-equipment-for-handling-sm-21-maleate
https://www.benchchem.com/product/b15618769#personal-protective-equipment-for-handling-sm-21-maleate
https://www.benchchem.com/product/b15618769#personal-protective-equipment-for-handling-sm-21-maleate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15618769?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

